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Compound of Interest

Compound Name: (-)-Lyoniresinol 9'-O-glucoside

Cat. No.: B058138 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of (-)-Lyoniresinol 9'-O-glucoside, a

lignan glycoside of interest to researchers in drug discovery and development. This document

collates essential chemical identifiers, quantitative data, and a summary of its biological

activities, with a focus on its role as a reactive oxygen species (ROS) inhibitor.

Core Chemical and Physical Data
(-)-Lyoniresinol 9'-O-glucoside is a natural product that has been isolated from sources such

as Phyllostachys heterocycla (bamboo-sheath) and Albizia julibrissin.[1][2] Its chemical

identifiers and key properties are summarized in the table below for easy reference.
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Identifier Value Source

CAS Number 143236-02-6 [3]

Molecular Formula C28H38O13 [1]

Molecular Weight 582.59 g/mol [3]

IUPAC Name

(2R,3R,4S,5S,6R)-2-

[[(1R,2S,3S)-7-hydroxy-1-(4-

hydroxy-3,5-

dimethoxyphenyl)-3-

(hydroxymethyl)-6,8-

dimethoxy-1,2,3,4-

tetrahydronaphthalen-2-

yl]methoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

Inferred from stereochemistry

InChI

InChI=1S/C28H38O13/c1-36-

16-7-13(8-17(37-

2)22(16)31)20-15(11-40-28-

26(35)25(34)23(32)19(10-

30)41-28)14(9-29)5-12-6-

18(38-3)24(33)27(39-

4)21(12)20/h6-8,14-15,19-

20,23,25-26,28-35H,5,9-

11H2,1-

4H3/t14-,15-,19-,20+,23-,25+,2

6-,28-/m1/s1

[2]

SMILES

COC1=CC(=CC(=C1O)OC)

[C@H]2--INVALID-LINK--

OC)O)OC)CO">C@@HCO[C

@H]4--INVALID-LINK--

CO)O)O">C@@HO

Inferred from stereochemistry

Appearance Powder [2]

Purity ≥98% [3]
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Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[1]

Solubility

The glycoside form suggests

good water solubility.[4]

Soluble in DMSO, Pyridine,

Methanol, Ethanol.

[4]

Biological Activity and Experimental Protocols
(-)-Lyoniresinol 9'-O-glucoside has demonstrated notable biological activities, primarily as an

inhibitor of reactive oxygen species (ROS).[5] Research has shown its potential in cellular

models to mitigate conditions associated with oxidative stress and lipid dysregulation.

Inhibition of Reactive Oxygen Species (ROS)
(-)-Lyoniresinol 9'-O-glucoside has been shown to inhibit high glucose-induced ROS

production.[5] This anti-oxidative property is crucial for protecting cells from damage caused by

oxidative stress, a key factor in the pathogenesis of numerous diseases.

Amelioration of Steatosis
In a key study, (-)-Lyoniresinol 9'-O-glucoside was found to reduce lipid accumulation in a

cellular model of non-alcoholic fatty liver disease.[5] Specifically, it attenuated lipid metabolic

disorders in HepG2 cells exposed to free fatty acids.

Experimental Workflow and Signaling Pathways
To facilitate further research, this section provides a generalized experimental workflow for

investigating the bioactivities of (-)-Lyoniresinol 9'-O-glucoside and a plausible signaling

pathway it may modulate.
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Fig. 1: Generalized experimental workflow for studying (-)-Lyoniresinol 9'-O-glucoside.
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Given its established role as a ROS inhibitor, a likely mechanism of action involves the

modulation of cellular pathways that respond to oxidative stress. While specific pathways for

the (-) enantiomer are not yet fully elucidated, the diagram below illustrates a simplified

representation of a ROS-related signaling cascade that could be influenced by this compound.
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Fig. 2: Potential signaling pathway modulated by (-)-Lyoniresinol 9'-O-glucoside.

This technical guide serves as a foundational resource for researchers. Further investigation

into the specific molecular targets and signaling pathways of (-)-Lyoniresinol 9'-O-glucoside
is warranted to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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